Cas no 869478-11-5 ((R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one)

• Product Name: (R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• CAS No: 869478-11-5
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 2952305
• Update Time: 2025-10-29

(R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 6-benzyloxy-8-((R)-2-chloro-1-hydroxy-ethyl)-4H-benzo[1,4]-oxazin-3-one
• (R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• AMY16685
• 6-benzyloxy-8-((R)-2-chloro-1-hydroxyethyl)-4H-benzo[1,4]-oxazin-3-one
• 8-[(1R)-2-chloro-1-hydroxyethyl]-6-phenylmethoxy-4H-1,4-benzoxazin-3-one
• Olodaterol Impurity 9

• Inchi： 1S/C17H16ClNO4/c18-8-15(20)13-6-12(22-9-11-4-2-1-3-5-11)7-14-17(13)23-10-16(21)19-14/h1-7,15,20H,8-10H2,(H,19,21)/t15-/m0/s1
• InChI Key： XEOFGWFROZZMSV-HNNXBMFYSA-N
• SMILES： ClC[C@@H](C1=CC(=CC2=C1OCC(N2)=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 333.0767857 g/mol
• Monoisotopic Mass: 333.0767857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.8
• Molecular Weight: 333.8

(R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one Security Information

• Storage Condition：(BD444305)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on (R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one

Introduction to Compound CAS No. 869478-11-5: (R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one

(R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one (CAS No. 869478-11-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The chiral center in the molecule, denoted by the (R) configuration, plays a crucial role in its biological activity and pharmacological properties.

The structure of (R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one features a benzyloxy group at the 6-position, a 2-chloro-1-hydroxyethyl substituent at the 8-position, and a benzoxazine core. These functional groups contribute to the compound's unique chemical and biological properties. The benzyloxy group enhances the lipophilicity of the molecule, while the 2-chloro-1-hydroxyethyl substituent introduces polarity and reactivity. The benzoxazine core provides structural stability and facilitates interactions with biological targets.

Recent studies have explored the potential of (R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit apoptosis and reduce oxidative stress in neuronal cells, making it a promising candidate for the development of neuroprotective agents.

In addition to its neuroprotective properties, (R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can suppress inflammatory responses by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, it has shown potential as an anti-cancer agent by inducing apoptosis in cancer cells and inhibiting tumor growth. These findings highlight the multifaceted nature of this compound and its broad spectrum of biological activities.

The synthesis of (R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one has been optimized to achieve high yields and enantiomeric purity. Various synthetic routes have been developed, including asymmetric synthesis methods that utilize chiral catalysts or chiral auxiliaries to control the stereochemistry at the chiral center. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for further research and development.

The pharmacokinetic properties of (R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one

In conclusion, (R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one (CAS No. 869478-11-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of neuroprotection, anti-inflammation, and cancer therapy. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical utility.